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Compound of Interest

Compound Name: 3-Acetyl-5-chlorothiophene

Cat. No.: B1283779

An In-Depth Technical Guide to the Safe Handling of 3-Acetyl-5-chlorothiophene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Compound

3-Acetyl-5-chlorothiophene (CAS No. 58119-67-8) is a heterocyclic ketone, a valuable
intermediate in organic synthesis, particularly within the pharmaceutical and agricultural
sectors. Its structure, featuring a thiophene ring substituted with an acetyl group and a chlorine
atom, makes it a versatile building block. However, the very reactivity that makes it useful also
necessitates a thorough understanding of its potential hazards and the implementation of
rigorous safety protocols. This guide provides a comprehensive overview of the essential safety
and handling precautions required when working with this compound, grounded in established
chemical safety principles.

Chapter 1: Hazard Identification and Risk
Assessment

A foundational element of safe laboratory practice is a comprehensive understanding of the
intrinsic hazards of a substance. 3-Acetyl-5-chlorothiophene is classified under the Globally
Harmonized System (GHS) and presents specific risks that must be managed.

GHS Classification
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The primary hazard associated with 3-Acetyl-5-chlorothiophene is acute oral toxicity. The
compound is also classified as an irritant.

) Hazard )
Hazard Class Category Signal Word GHS Pictogram
Statement
o . GHSO07
Acute Toxicity, ) H302: Harmful if )
Category 4 Warning (Exclamation
Oral swallowed
Mark)
GHSO07
Irritant - Warning - (Exclamation
Mark)

This table summarizes the GHS classification for 3-Acetyl-5-chlorothiophene.

The H302 classification indicates that ingestion of a sufficient quantity of the substance can
cause significant, non-lethal toxic effects. The causality behind this toxicity lies in its potential to
interfere with biological processes upon absorption through the gastrointestinal tract. While
specific toxicological pathways are not extensively detailed in common safety literature, the
general principle for such compounds involves metabolic activation or disruption of cellular
functions.

Physical and Chemical Properties

Understanding the physical state and properties of a chemical is critical for anticipating its
behavior and implementing appropriate controls.
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Property Value Source
CAS Number 58119-67-8

Molecular Formula CeHsCIOS

Molecular Weight 160.62 g/mol

Appearance Solid

Melting Point 46-49°C

Boiling Point 117-118°C at 17 mmHg

Storage Class Code 11 - Combustible Solids

This table presents key physical and chemical data for 3-Acetyl-5-chlorothiophene.

As a combustible solid, it does not present the same level of fire risk as a flammable liquid, but
it can burn if exposed to an ignition source. Its solid form at room temperature means the
primary exposure routes are ingestion and skin contact with the dust, or inhalation of airborne
particulates.

Chapter 2: Engineering and Administrative Controls

The hierarchy of controls prioritizes engineering and administrative measures to minimize direct
interaction with the hazard.

Engineering Controls

o Chemical Fume Hood: All weighing and transfer operations involving 3-Acetyl-5-
chlorothiophene powder should be conducted in a certified chemical fume hood. This is the
primary engineering control to prevent inhalation of airborne particulates.

o Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are
diluted and removed.

Administrative Controls
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o Standard Operating Procedures (SOPs): Laboratories must develop and enforce detailed
SOPs for the use of this chemical. These SOPs should cover every stage from receipt and
storage to use and disposal.

» Designated Areas: Clearly demarcate areas where 3-Acetyl-5-chlorothiophene is stored
and handled. Access should be restricted to trained personnel.

 Training: All personnel handling the compound must receive documented training on its
hazards, safe handling procedures, emergency response, and proper disposal.

Chapter 3: Personal Protective Equipment (PPE)

When engineering and administrative controls cannot eliminate all risks, PPE provides the final
barrier between the researcher and the chemical.

e Hand Protection: Wear chemical-resistant gloves (e.g., nitrile) to prevent skin contact. Gloves
should be inspected before use and replaced immediately if contaminated or damaged.

o Eye Protection: Chemical safety goggles are mandatory. If there is a splash hazard, a face
shield should be worn in addition to goggles.

» Skin and Body Protection: A lab coat must be worn and kept fully fastened. For larger
quantities or where significant dust generation is possible, additional protective clothing may
be necessary.

» Respiratory Protection: If work cannot be conducted within a fume hood and there is a risk of
inhaling dust, a NIOSH-approved respirator with the appropriate particulate filter should be
used.
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Mandatory PPE for Handling 3-Acetyl-5-chlorothiophene
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Caption: Required and situational Personal Protective Equipment (PPE).

Chapter 4: Handling, Storage, and Disposal
Safe Handling Workflow

A systematic approach to handling ensures that safety is maintained at every step.

1. Preparation . " 2. Handling 3. Post-Handling Finali 4. Storage/Disposal
- Review SDS & SOP focee - Work in fume hood & - Decontaminate surfaces Inalize - Store in designated area
- Don appropriate PPE - Avoid dust generation - Segregate waste - Dispose via hazardous waste stream

Click to download full resolution via product page

Caption: A systematic workflow for safely handling the compound.

Storage Requirements

Proper storage is crucial for maintaining the chemical's integrity and preventing accidental
exposure or reaction.

» Conditions: Store in a cool, dry, well-ventilated place. The storage area should be separate
from incompatible materials.
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» Container: Keep the container tightly closed and properly labeled.

e Incompatibilities: Avoid strong oxidizing agents and strong bases. While specific reactivity
data is sparse, these general incompatibilities for chlorinated organic compounds should be
observed to prevent vigorous or exothermic reactions.

Waste Disposal

Disposal of 3-Acetyl-5-chlorothiophene and any contaminated materials must be treated as
hazardous waste.

o Collection: Collect all waste, including contaminated PPE and spill cleanup materials, in a
designated, leak-proof, and clearly labeled hazardous waste container.

» Disposal Route: The waste must be disposed of through an approved waste disposal plant or
licensed chemical waste management facility, likely via incineration. Do not dispose of this
chemical down the drain or in regular trash.

Chapter 5: Emergency Procedures

Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures

Immediate and correct first aid can significantly reduce the severity of an injury. The following
procedures are based on general guidelines for chemical exposures.
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Chemical Exposure Occurs

Skin Contact Eye Contact Inhalation
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Wash skin with soap & water for at least 15 minutes. Keep at rest.
R b I b

for at least 15 minutes. emove contact lenses if possible. f breathing stops, give artificial respiration

Rinse mouth with water.
Call Poison Control or Doctor.
DO NOT induce vomiting.

)

{f irritation persists

Seek Immediate Medical Attention

Click to download full resolution via product page
Caption: First aid response flowchart for different exposure routes.

 Ingestion: As per the H302 classification, this is a primary concern. The precautionary
statement P301 + P312 + P330 applies: IF SWALLOWED, call a POISON CENTER or
doctor if you feel unwell. Rinse mouth. Do not induce vomiting unless directed by medical
personnel.

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area thoroughly
with soap and water for at least 15 minutes. Seek medical attention if irritation develops or
persists.

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
holding the eyelids open. Remove contact lenses if present and easy to do. Continue rinsing.
Seek immediate medical attention.

« Inhalation: Move the affected person to fresh air and keep them warm and at rest. If
breathing has stopped, perform artificial respiration. Seek immediate medical attention.
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Spill Response

A prompt and effective response can prevent a small spill from becoming a major incident.

Alert & Evacuate: Alert personnel in the immediate area and evacuate if necessary.

Protect Yourself: Don appropriate PPE, including respiratory protection if the spill generates
dust.

Containment: Prevent the spill from spreading.

Cleanup: For a solid spill, carefully sweep or scoop the material, avoiding dust generation.
Place it into a labeled, sealed container for hazardous waste disposal.

Decontamination: Clean the spill area with soap and water, collecting the rinse water for
disposal as hazardous waste if necessary.

Report: Report the incident to your supervisor or institutional safety office.

To cite this document: BenchChem. [3-Acetyl-5-chlorothiophene safety and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1283779#3-acetyl-5-chlorothiophene-safety-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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